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Compound of Interest

Compound Name: 4-Heptenal diethyl acetal

CAS No.: 18492-65-4

Cat. No.: B103212

Get Quote

Introduction
4-Heptenal diethyl acetal (C₁₁H₂₂O₂) is a volatile organic compound that contributes to the

characteristic flavor and aroma profiles of various food products, beverages, and fragrances.[1]

[2] Its mild, pleasant, herbaceous, and fruity odor makes it a significant component in the

sensory analysis of consumer products.[1] The accurate quantification of this compound in

complex matrices such as fruit juices, dairy products, and alcoholic beverages is crucial for

quality control, product development, and authenticity assessment.

However, the volatile nature and relatively low concentrations of 4-Heptenal diethyl acetal in
these intricate mixtures present analytical challenges.[3] This application note provides a

detailed, field-proven protocol for the reliable quantification of 4-Heptenal diethyl acetal using

Headspace Solid-Phase Microextraction (HS-SPME) followed by Gas Chromatography-Mass

Spectrometry (GC-MS). The methodologies described herein are designed to be self-validating,

ensuring scientific integrity and trustworthiness of the results.

Chemical Properties of 4-Heptenal Diethyl Acetal
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A thorough understanding of the analyte's chemical properties is fundamental to developing a

robust analytical method.

Property Value Source

Molecular Formula C₁₁H₂₂O₂ PubChem[1]

Molecular Weight 186.29 g/mol PubChem[1]

Boiling Point 93 °C at 15 mmHg PubChem[1]

Solubility
Insoluble in water; soluble in

organic solvents and oils.
PubChem[1]

Odor
Mild, pleasant, herbaceous,

fruity, melon-like.
PubChem[1]

Methodology: HS-SPME-GC-MS
The recommended methodology combines the efficiency of HS-SPME for sample preparation

with the selectivity and sensitivity of GC-MS for detection and quantification.[3][4]

Part 1: Sample Preparation - Headspace Solid-Phase
Microextraction (HS-SPME)
HS-SPME is a solvent-free extraction technique that is highly effective for the isolation and

concentration of volatile and semi-volatile compounds from complex matrices.[5][6] The choice

of SPME fiber is critical for the selective extraction of the target analyte.

Rationale for SPME Fiber Selection:

4-Heptenal diethyl acetal is a moderately polar compound with a medium molecular weight. A

Divinylbenzene/Carboxen/Polydimethylsiloxane (DVB/CAR/PDMS) fiber is recommended. This

combination of coatings provides a broad range of selectivity for volatile and semi-volatile

compounds of varying polarities and molecular weights, ensuring efficient extraction of the

target analyte.

HS-SPME Protocol for Liquid Samples (e.g., Fruit Juice, Milk):
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Sample Preparation: Homogenize the liquid sample. If the sample is solid or semi-solid,

prepare a slurry by blending a known weight of the sample with a specific volume of

deionized water.

Vial Loading: Pipette 5 mL of the homogenized liquid sample (or slurry) into a 20 mL

headspace vial.

Matrix Modification (Optional but Recommended): To enhance the release of volatile

compounds from the matrix, add 1.5 g of NaCl to the vial. This process, known as "salting

out," increases the ionic strength of the aqueous phase, thereby decreasing the solubility of

organic compounds and promoting their partitioning into the headspace.

Internal Standard Spiking: Add a known concentration of an appropriate internal standard

(e.g., a deuterated analog of the analyte or a compound with similar chemical properties and

retention time that is not present in the sample) to each vial for accurate quantification.

Vial Sealing: Immediately seal the vial with a PTFE/silicone septum and an aluminum cap.

Incubation and Extraction: Place the vial in the autosampler tray. Incubate the sample at

60°C for 15 minutes with agitation to facilitate the equilibration of the analyte between the

sample and the headspace.[7]

SPME Fiber Exposure: Expose the DVB/CAR/PDMS SPME fiber to the headspace of the

vial for 30 minutes at 60°C to allow for the adsorption of the volatile compounds.[7]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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